Cas no 523990-84-3 (1-Pyrenepropanoic acid, 6-dodecyl-)

• Product Name: 1-Pyrenepropanoic acid, 6-dodecyl-
• CAS No: 523990-84-3
• MF: C₃₁H₃₈O₂
• MW: 442.632229328156
• CID: 359721
• PubChem ID: 71365653
• Update Time: 2025-04-19

1-Pyrenepropanoic acid, 6-dodecyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenepropanoic acid, 6-dodecyl-
• 3-(6-dodecylpyren-1-yl)propanoic acid
• 523990-84-3
• DTXSID10789051

• Inchi： 1S/C31H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-23-13-15-25-18-21-28-24(19-22-29(32)33)14-16-26-17-20-27(23)30(25)31(26)28/h13-18,20-21H,2-12,19,22H2,1H3,(H,32,33)
• InChI Key： VOZNCBNAZBFNJM-UHFFFAOYSA-N
• SMILES： OC(CCC1=CC=C2C=CC3=C(C=CC4=CC=C1C2=C34)CCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 442.28734
• Monoisotopic Mass: 442.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3